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Compound of Interest

Compound Name: O-Methylserine

Cat. No.: B3415670 Get Quote

For researchers and professionals in the dynamic fields of life sciences and drug development,

the responsible management of laboratory chemicals is not just a matter of regulatory

compliance, but a cornerstone of a safe and ethical research environment. This guide provides

a detailed, step-by-step protocol for the proper disposal of O-Methylserine, a key reagent in

various biochemical and pharmaceutical research applications. By moving beyond mere

procedural lists, this document delves into the "why" behind each step, grounding our

recommendations in established chemical principles and regulatory frameworks to ensure both

personal safety and environmental stewardship.

Understanding O-Methylserine: Properties and
Hazard Profile
Before addressing disposal, a thorough understanding of the subject compound is paramount.

O-Methylserine (CAS No: 19794-53-7) is a derivative of the amino acid serine, with a methyl

group attached to the hydroxyl side chain.[1][2][3] Its molecular formula is C4H9NO3, and it

has a molecular weight of 119.12 g/mol .[4]

While not classified as a hazardous substance for transport, O-Methylserine is recognized as

an irritant.[4] According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it is associated with the following hazard statements:

H315: Causes skin irritation.[4][5]
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H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Therefore, appropriate personal protective equipment (PPE), including a lab coat, safety

goggles, and gloves, should always be worn when handling this compound.

Table 1: Key Physical and Safety Data for O-Methylserine

Property Value Source(s)

CAS Number 19794-53-7 [6]

Molecular Formula C4H9NO3 [4]

Molecular Weight 119.12 g/mol [4]

Appearance
White to off-white crystalline

powder

GHS Hazard Codes H315, H319, H335 [4][5]

Primary Hazards
Skin, eye, and respiratory

irritant
[4][5]

Regulatory Framework for Chemical Disposal
The disposal of laboratory chemicals in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[7] The EPA designates certain chemicals as "listed hazardous wastes" (F, K, P, and U

lists) or as "characteristic hazardous wastes" if they exhibit ignitability, corrosivity, reactivity, or

toxicity.[7]

O-Methylserine is not currently found on the EPA's F, K, P, or U lists of hazardous wastes.[8]

[9][10] Furthermore, based on its known properties, it does not meet the criteria for a

characteristic hazardous waste. This classification as a non-hazardous waste is the primary

determinant for its disposal pathway. However, it is crucial to remember that state and local

regulations may be more stringent than federal guidelines. Therefore, always consult your

institution's Environmental Health and Safety (EHS) office for specific local requirements.
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Step-by-Step Disposal Protocol for O-Methylserine
The following protocol is a comprehensive guide for the proper disposal of O-Methylserine. It

is designed to be a self-validating system, ensuring safety and compliance at each stage.

Decontamination of Empty Containers
Properly decontaminating empty containers is a critical first step to prevent unintended

exposure and ensure the container can be safely disposed of or recycled.

Triple Rinse: Thoroughly rinse the empty O-Methylserine container at least three times with

a suitable solvent. Water is a good choice given the solubility of O-Methylserine.

Collect Rinsate: The rinsate from the first rinse should be collected and treated as chemical

waste, following the procedures for dilute aqueous waste outlined below. Subsequent rinses

with clean solvent can typically be discharged to the sanitary sewer, but verify this with your

local EHS guidelines.

Deface Label: Completely remove or deface the original label on the container to prevent

any misidentification.

Final Disposal: The clean, decontaminated container can then be disposed of in the

appropriate laboratory glass or plastic recycling stream, or as regular solid waste, in

accordance with your institution's policies.

Disposal of Unused or Waste O-Methylserine
The appropriate disposal method for unused or waste O-Methylserine depends on the quantity

and the local regulations.

For Small Quantities (typically < 100g):

In many jurisdictions, small quantities of non-hazardous solid chemicals like O-Methylserine
can be disposed of in the regular laboratory trash, provided they are securely contained.

Secure Containment: Place the solid O-Methylserine in a sealed, leak-proof container.
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Clear Labeling: Label the container clearly as "O-Methylserine (non-hazardous waste for

landfill)."

Landfill Disposal: Dispose of the container in the designated laboratory solid waste stream

that is sent to a sanitary landfill. Never dispose of solid chemicals directly down the drain.

For Large Quantities (typically > 100g):

For larger quantities, it is best practice to contact your institution's EHS office for guidance and

to arrange for professional disposal.

Waste Collection: Collect the waste O-Methylserine in a clearly labeled, sealed, and

chemically compatible container.

Labeling: The label should include the full chemical name ("O-Methylserine") and indicate

that it is non-hazardous waste.

EHS Coordination: Contact your EHS office to schedule a pickup by a licensed chemical

waste disposal vendor.

Disposal of Dilute Aqueous Solutions of O-Methylserine
For dilute aqueous solutions of O-Methylserine (e.g., rinsate from container cleaning), sewer

disposal may be an option, but this is highly dependent on local regulations and the

concentration of the solution.

Consult Local Regulations: Before proceeding, confirm with your institution's EHS office that

sewer disposal of dilute, non-hazardous amino acid solutions is permissible.

Neutralization (if necessary): While O-Methylserine itself is not strongly acidic or basic, if it

is in a solution with a pH outside the acceptable range for your local wastewater treatment

plant (typically between 5.5 and 9.5), it must be neutralized.

Dilution: Flush the solution down the drain with a copious amount of cold water (at least a

20-fold excess) to ensure it is well-diluted in the wastewater stream.
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Advanced Disposal Considerations: Chemical
Degradation
For laboratories seeking to minimize their chemical waste footprint, in-lab chemical degradation

can be an option for some non-hazardous compounds. Amino acids, including O-
Methylserine, are susceptible to degradation through various chemical pathways.

Oxidative Degradation
Strong oxidizing agents can break down amino acids. A common laboratory procedure involves

the use of a strong acid and an oxidizing agent. This procedure should only be performed by

trained personnel in a well-ventilated fume hood with appropriate PPE.

Principle: In an acidic environment, a strong oxidizing agent like potassium permanganate or

hydrogen peroxide can oxidize the amino acid to carbon dioxide, water, and nitrogen-

containing compounds.

Caution: These reactions can be exothermic and may produce harmful byproducts. It is

essential to understand the reaction stoichiometry and potential hazards before attempting

any chemical degradation. Always consult with your EHS office before implementing such a

procedure.

The general biological degradation pathway for amino acids involves transamination and

deamination, ultimately leading to the carbon skeleton entering central metabolic pathways.[11]

[12][13][14][15] This inherent biodegradability suggests that O-Methylserine is unlikely to

persist in the environment.

Logical Workflow for O-Methylserine Disposal
The following diagram illustrates the decision-making process for the proper disposal of O-
Methylserine.
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Start: O-Methylserine Waste Determine Physical Form

Solid Waste Actions

Aqueous Solution Actions
Identify O-Methylserine Waste Stream Solid?

Small Quantity (<100g)?Yes

Dilute Solution?

No (Aqueous)

Large Quantity (>100g)

No

Securely contain, label, and dispose in landfill trash
Yes

Label and arrange for EHS pickup

Concentrated Solution

No

Check local regulations, neutralize if needed, and sewer with copious water
Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylserine
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.actenviro.com/epa-waste-codes__trashed/
https://lf-public.deq.utah.gov/WebLink/Download.aspx?dest=%2FWebLink%2FElectronicFile.aspx%3Fdocid%3D464158%26eqdocs%3DDSHW-2019-016472%26dbid%3D0
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.slideshare.net/slideshow/degradation-of-amino-acids/37146814
https://chem.libretexts.org/Courses/Brevard_College/CHE_301_Biochemistry/10%3A_Metabolism_of_Amino_Acids/10.02%3A_Amino_Acids_Degradation
https://gpnotebook.com/en-GB/pages/orthopaedics/amino-acid-degradation
https://www.wikilectures.eu/w/Degradation_of_amino_acids
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/Introduction_to_Organic_and_Biochemistry_(Malik)/09%3A_Food_to_energy_metabolic_pathways/9.07%3A_Degradation_of_amino_acids
https://www.benchchem.com/product/b3415670#o-methylserine-proper-disposal-procedures
https://www.benchchem.com/product/b3415670#o-methylserine-proper-disposal-procedures
https://www.benchchem.com/product/b3415670#o-methylserine-proper-disposal-procedures
https://www.benchchem.com/product/b3415670#o-methylserine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3415670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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